n-Tetradecane

• CAS No.: 629-59-4
• Product Name: n-Tetradecane
• Molecular Formula: C14H30
• Molecular Weight: 198.39 g/mol
• IUPAC Name: tetradecane
• Standard InChI: InChI=1S/C14H30/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h3-14H2,1-2H3
• Standard InChIKey: BGHCVCJVXZWKCC-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCC
• Boiling Point: 488.7 °F at 760 mm Hg (NTP, 1992); 253.5 °C; 253.57 °C
• Colorform: Colorless liquid
• Density: 0.7628 at 68 °F (NTP, 1992); 0.7628 g/cu cm at 25 °C
• Flash Point: 212 °F (NTP, 1992); 212 °F (100 °C) - closed cup
• Melting Point: 42.6 °F (NTP, 1992); 5.8 °C; 5.87 °C
• Physical Description: N-tetradecane is a colorless liquid. Must be preheated before ignition can occur. (NTP, 1992); Liquid; liquid
• Description: , also known as N-tetradecane or CH3-[CH2]12-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, tetradecanedioic acid, 1, 2-tetradecanediol, and 2-amino-1, 3, 4-tetradecanetriol. is a mild, alkane, and waxy tasting compound that can be found in a number of food items such as black elderberry, pepper (c. annuum), black walnut, and lemon. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.; Tetradecane is a straight chain alkane consisting of 14 carbon atoms. It has a role as a plant metabolite and a volatile oil component.; N-tetradecane is a colorless liquid. Must be preheated before ignition can occur. (NTP, 1992)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 1.97e-08 M; 2.2e-06 mg/mL at 25 °C; In water, 3.3X10-4 mg/L at 25 °C; Very soluble in ether; soluble in carbon tetrachloride; Soluble in alcohol
• Synonyms: Cactus Normal Paraffin N 14; Linpar 14; N 14; NSC 72440; Parafol 14-97; Rubitherm; RT 2; Tetradecane
• Vapor Density: 6.83 (NTP, 1992) (Relative to Air); 6.83 (Air = 1)
• Vapor Pressure: 1 mm Hg at 169.5 °F (NTP, 1992); 0.01 mmHg; 0.015 mm Hg at 25 °C
• PubChem Compound: 12389
• Last Modified: Nov 11 2021